![molecular formula C14H10BrF3OS B8559191 1-(Benzyloxy)-4-bromo-2-[(trifluoromethyl)sulfanyl]benzene CAS No. 647856-40-4](/img/structure/B8559191.png)
1-(Benzyloxy)-4-bromo-2-[(trifluoromethyl)sulfanyl]benzene
Cat. No. B8559191
Key on ui cas rn:
647856-40-4
M. Wt: 363.19 g/mol
InChI Key: XWGKBWYKZIDDOR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:14][CH2:15][c:16]1[cH:17][cH:18][cH:19][cH:20][cH:21]1.[Br:1][c:2]1[cH:3][c:4]([S:9][C:10]([F:11])([F:12])[F:13])[c:5]([OH:8])[cH:6][cH:7]1>>[Br:1][c:2]1[cH:3][c:4]([S:9][C:10]([F:11])([F:12])[F:13])[c:5]([O:8][CH2:15][c:16]2[cH:17][cH:18][cH:19][cH:20][cH:21]2)[cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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BrCc1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Oc1ccc(Br)cc1SC(F)(F)F
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Outcomes
Product
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Name
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Type
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product
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Smiles
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FC(F)(F)Sc1cc(Br)ccc1OCc1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
